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Compound of Interest

Compound Name: Potassium nitrate

Cat. No.: B105494 Get Quote

The Solubility of Potassium Nitrate in Water: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of potassium nitrate
(KNO₃) in water at various temperatures. It includes tabulated solubility data, a detailed

experimental protocol for determining the solubility curve, and a visual representation of the

experimental workflow. This information is critical for various applications, including

crystallization processes, formulation development, and understanding the physicochemical

properties of this compound.

Potassium Nitrate Solubility Data
The solubility of potassium nitrate in water is highly dependent on temperature. As the

temperature of the water increases, the amount of potassium nitrate that can be dissolved

also increases significantly. The following table summarizes the solubility of potassium nitrate
at various temperatures, expressed in grams of KNO₃ per 100 grams of water ( g/100g H₂O).
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Temperature (°C) Solubility (g KNO₃ / 100g H₂O)

0 13.3 - 14

10 20.9

20 31.6 - 32

25 38.3

30 45.8

40 63.9

50 85.5

60 110 - 109

70 138

80 169

90 202

100 246 - 247

Note: The data presented is compiled from various scientific sources and may show slight

variations.[1][2][3][4]

Experimental Determination of the Solubility Curve
The solubility curve of potassium nitrate can be determined experimentally by measuring the

saturation temperatures of solutions with different concentrations.

Experimental Protocol
This protocol outlines a common method for determining the solubility of potassium nitrate in

water.

Materials:

Potassium nitrate (KNO₃)
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Distilled or deionized water

Test tubes

Beaker (for water bath)

Hot plate or Bunsen burner

Thermometer or temperature probe

Stirring rod

Balance (accurate to at least 0.01 g)

Graduated cylinder or pipette

Procedure:

Preparation of Solutions:

Accurately weigh a specific amount of potassium nitrate and transfer it to a test tube.

Add a precise volume of distilled water to the test tube. For example, start with 2.0 g of

KNO₃ in 5.0 mL of water.[1]

Heating and Dissolution:

Set up a water bath by filling a beaker with water and heating it on a hot plate.[5][6]

Place the test tube containing the potassium nitrate solution into the hot water bath.

Gently stir the solution with a thermometer or stirring rod until all the potassium nitrate
has completely dissolved.[5][6]

Cooling and Crystallization:

Once the solid is fully dissolved, remove the test tube from the water bath.

Allow the solution to cool slowly while continuously and gently stirring.[1][6]
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Carefully observe the solution for the first appearance of crystals. This indicates that the

solution has reached its saturation point at that specific temperature.[5][6]

Temperature Measurement:

As soon as the first crystals appear, record the temperature from the thermometer. This is

the saturation temperature for that concentration.[1][5]

Data Collection for Multiple Concentrations:

Repeat steps 1-4 with different masses of potassium nitrate while keeping the volume of

water constant. This will generate a series of saturation temperatures for different

concentrations.[7]

Data Analysis and Curve Plotting:

Convert the concentrations to grams of KNO₃ per 100 g of water.

Plot a graph with temperature (°C) on the x-axis and solubility (g KNO₃ / 100g H₂O) on the

y-axis.

Draw a best-fit curve through the plotted data points to obtain the solubility curve for

potassium nitrate.[1]

Visualizing the Experimental Workflow
The following diagram illustrates the logical flow of the experimental protocol for determining

the solubility curve of potassium nitrate.
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Caption: Experimental workflow for determining the solubility curve of potassium nitrate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b105494?utm_src=pdf-body-img
https://www.benchchem.com/product/b105494?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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